Cas no 1203275-71-1 (N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide
• CAS No: 1203275-71-1
• MF: C₁₆H₂₁N₅O₂S
• MW: 347.4352414608
• CID: 6528498
• PubChem ID: 45502715
• Update Time: 2025-07-31

N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide
• N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]thiophene-2-carboxamide
• N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)thiophene-2-carboxamide
• VU0649335-1
• 1203275-71-1
• N-(2-{[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]amino}ethyl)thiophene-2-carboxamide
• F5626-0047
• AKOS024516114

• Inchi： 1S/C16H21N5O2S/c1-12-19-14(11-15(20-12)21-6-8-23-9-7-21)17-4-5-18-16(22)13-3-2-10-24-13/h2-3,10-11H,4-9H2,1H3,(H,18,22)(H,17,19,20)
• InChI Key： WLWCGKKLFXTASH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCNC1=CC(=NC(C)=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 347.14159610g/mol
• Monoisotopic Mass: 347.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide

N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide: A Comprehensive Overview

The compound CAS No. 1203275-71-1, known as N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a thiophene moiety, making it a subject of interest for researchers exploring novel chemical entities.

The molecular structure of this compound is notable for its pyrimidine core, which is a six-membered ring containing two nitrogen atoms. This core is further substituted with a methyl group and a morpholine moiety, both of which contribute to the compound's chemical reactivity and biological activity. The thiophene group, on the other hand, introduces aromaticity and potential electronic properties that can be exploited in various applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in preclinical models. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the development of targeted therapies in oncology and inflammatory diseases.

In addition to its pharmacological applications, the compound has also been investigated for its electronic properties. The thiophene moiety, being an aromatic heterocycle, contributes to the molecule's conjugation and stability. This makes it a potential candidate for use in organic electronics, such as in the development of flexible displays or photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, further facilitating its exploration in these emerging fields.

The synthesis of N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)thiophene-2-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent functionalization with the thiophene group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in preliminary assays. This characteristic is particularly important for its potential use in pharmaceuticals or consumer products. Furthermore, its stability under various conditions suggests that it could be stored and transported without significant degradation, making it practical for large-scale production.

In conclusion, CAS No. 1203275-71-1, or N-(2-{2-methyl-6-(morpholin-4-yli)pyrimidin-)ylamino}ethyl)thiophene-)carboxamide, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industries alike. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in both academic research and commercial development is expected to grow further.